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Compound of Interest

Compound Name: Mycaminose

Cat. No.: B1220238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mycaminose, with the Chemical Abstracts Service (CAS) number 519-21-1, is a naturally

occurring deoxyamino sugar. Specifically, it is a 3,6-dideoxy-3-(dimethylamino)-D-glucose.[1][2]

This monosaccharide is a crucial component of several macrolide antibiotics, most notably

tylosin, which is produced by the bacterium Streptomyces fradiae.[3] The presence and

structure of mycaminose are often essential for the biological activity of these antibiotics,

making it a molecule of significant interest to researchers in medicinal chemistry and drug

development. This guide provides a comprehensive overview of the technical details

surrounding mycaminose, including its physicochemical properties, synthesis, biological role,

and methods for its analysis.

Physicochemical Properties
Mycaminose is a white to off-white solid. Its fundamental properties are summarized in the

table below.
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Property Value Reference(s)

CAS Number 519-21-1 [1]

Molecular Formula C₈H₁₇NO₄ [1]

Molecular Weight 191.22 g/mol [1]

IUPAC Name

(2R,3S,4S,5R)-3-

(dimethylamino)-2,4,5-

trihydroxyhexanal

[1]

Synonyms

3,6-Dideoxy-3-

(dimethylamino)-D-glucose, D-

Mycaminose

[1][2]

Appearance White to off-white solid

Melting Point Not available

Boiling Point Not available

Solubility Slightly soluble in water [4]

Synthesis and Biosynthesis
Mycaminose can be obtained through both chemical synthesis and biological pathways. In

nature, it is synthesized enzymatically as a thymidine diphosphate (TDP) activated sugar.

Biosynthesis of TDP-Mycaminose
The biosynthesis of TDP-mycaminose is a key part of the tylosin biosynthetic pathway in

Streptomyces fradiae. The process begins with TDP-4-keto-6-deoxy-α-D-glucose and involves

a series of enzymatic reactions.
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TDP-4-keto-6-deoxy-D-glucose TDP-3-keto-6-deoxy-D-glucoseTyl1a (Isomerase) TDP-3-amino-3,6-dideoxy-D-glucoseTylB (Aminotransferase) TDP-mycaminoseTylM1 (N,N-dimethyltransferase)

Mycaminose Core

Modifications

Biological Activity

Mycaminose
(3,6-dideoxy-3-(dimethylamino)-D-glucose)

Modification at 4'-OH Modification at 6'-OH Modification of Dimethylamino Group

Antibacterial Potency
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Sample containing Mycaminose

Acid Hydrolysis (if in glycosidic linkage)

Pre-column Derivatization (e.g., with OPA)

HPLC Separation
(Reversed-phase or HILIC column)

Detection
(UV, Fluorescence, ELSD, or MS)

Quantification
(Comparison to standards)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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